Cas no 7057-68-3 (3,5-Diamino-4-chlorobenzenesulphonic acid)

• Product Name: 3,5-Diamino-4-chlorobenzenesulphonic acid
• CAS No: 7057-68-3
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• CID: 573143
• PubChem ID: 81508
• Update Time: 2025-04-19

3,5-Diamino-4-chlorobenzenesulphonic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-4-chlorobenzenesulphonic acid
• 3,5-diamino-4-chlorobenzenesulfonic acid
• 2-Chlor-phenylendiamin-(1.3)-sulfonsaeure-(5)
• 3,5-Diamino-4-chlor-benzolsulfonsaeure
• 3,5-diamino-4-chloro-benzenesulfonic acid
• Benzenesulfonic acid,3,5-diamino-4-chloro
• EINECS 230-339-1
• SCHEMBL9070253
• BENZENESULPHONIC ACID, 3,5-DIAMINO-4-CHLORO-
• Benzenesulfonic acid, 3,5-diamino-4-chloro-
• A53UZ3HDW4
• 3,5-Diamino-4-chlorobenzene-1-sulfonic acid
• 7057-68-3
• DTXSID9064552
• 3,5-DIAMINO-4-CHLOROBENZENE-1-SULPHONIC ACID
• NS00037067
• UNII-A53UZ3HDW4
• 3,5-Diamino-4-chlorobenzene sulfonic acid

• Inchi： 1S/C6H7ClN2O3S/c7-6-4(8)1-3(2-5(6)9)13(10,11)12/h1-2H,8-9H2,(H,10,11,12)
• InChI Key： PIJNMVNHBRSTEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1N)S(=O)(=O)O)N

Computed Properties

• Exact Mass: 221.98700
• Monoisotopic Mass: 221.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.79000
• LogP: 2.99430